4-Methylpyrazolo[1,5-a]pyridine-2-carboxylic acid

• IUPAC Name: 4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O2/c1-6-3-2-4-11-8(6)5-7(10-11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key: DYKULYAUGGINBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=CC(=N2)C(=O)O
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• CAS No.: 1378796-99-6

Description

“4-Methylpyrazolo[1,5-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular formula C9H8N2O2. It has a molecular weight of 176.17.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H8N2O2/c1-6-3-2-4-11-8(6)5-7(10-11)9(12)13/h2-5H,1H3,(H,12,13). This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Receptor Binding and 3D QSAR Studies

The derivative compounds of 4-Methylpyrazolo[1,5-a]pyridine-2-carboxylic acid, specifically 4-aminopyrazolo[3,4-b]pyridines carboxylic acid esters, were synthesized and evaluated for their affinity at A1, A2A, and A3 adenosine receptors. High affinity and selectivity toward the A1 receptor subtype were observed, marking an improvement over previously reported pyrazolo-pyridines. Furthermore, a 3D QSAR model was generated to elucidate the relationship between structure and affinity of these compounds (Manetti et al., 2005).

Tautomerism and Reactivity Studies

2-Hydroxypyrazolo[1,5-a]pyridine, a derivative, was synthesized and its chemical reactivity was studied, showing unique patterns in nitrosation, nitration, and bromination. This research highlighted the compound's tautomeric behavior and its reactions with various reagents, leading to the formation of various methylated and acetylated products (Ochi et al., 1976).

Synthesis and Application in Antitumor and Antimicrobial Activities

Compounds containing the pyrazolo[1,5-a]pyridine structure were synthesized and tested for their cytotoxic effects against human breast and liver carcinoma cell lines. Some compounds exhibited inhibition effects comparable to 5-fluorouracil. Additionally, the antimicrobial activity of these compounds was evaluated, showcasing their potential in medicinal chemistry (Riyadh, 2011).

Photophysical Properties

Pyrazolo[3,4-b]pyridines were synthesized, and the effect of substituents on their fluorescence properties was investigated. The study provided insights into the photophysical properties of these compounds, which could be beneficial for applications requiring fluorescent materials (Patil, Shelar, & Toche, 2011).

Mechanism of Action

Target of Action

Similar compounds in the pyrazolo[1,5-a]pyrimidine family have been identified as strategic compounds for optical applications .

Mode of Action

It’s known that the pyrazolo[1,5-a]pyrimidine core, to which this compound belongs, has been identified as a promising structure for various applications .

Biochemical Pathways

Compounds in the pyrazolo[1,5-a]pyrimidine family have been identified as strategic compounds for optical applications, suggesting they may interact with light-sensitive biochemical pathways .

Result of Action

Compounds in the pyrazolo[1,5-a]pyrimidine family have been identified as strategic compounds for optical applications, suggesting they may have effects related to light absorption and emission .

Action Environment

The compound is known to be a solid at room temperature , which suggests that it may be stable under a variety of environmental conditions.